IL-1R Antagonist
IL-1R Antagonist
IL-1R antagonist is a peptide mimic of the myeloid differentiation primary response gene 88 (MyD88) that inhibits the interaction of MyD88 and changes the interaction of MyD88 and IL-1 receptor type I (IL-1RI). In mouse lymphocytes and thymoma EL4 cells, IL-1R antagonist (≥10 μM) inhibits IL-1β-activated phosphorylation of p38 MAP kinase, a process specifically mediated by disruption of IL-1RI/MyD88. However, it has no influence on LPS-mediated TLR4/MyD88 signaling in freshly isolated mouse lymphocytes (100 μM). IL-1R antagonist also attenuates IL-1β-induced fever (200 mg/kg) and Staphylococcal enterotoxin B (SEB)-induced pro-inflammatory cytokine production and toxicity in mice at doses between 2-6 mg.
Brand Name:
Vulcanchem
CAS No.:
566914-00-9
VCID:
VC0163056
InChI:
InChI=1S/C18H26N2O2/c1-14(2)17(18(22)20-12-6-7-13-20)19-16(21)11-10-15-8-4-3-5-9-15/h3-5,8-9,14,17H,6-7,10-13H2,1-2H3,(H,19,21)/t17-/m0/s1
SMILES:
CC(C)C(C(=O)N1CCCC1)NC(=O)CCC2=CC=CC=C2
Molecular Formula:
C18H26N2O2
Molecular Weight:
302.4 g/mol
IL-1R Antagonist
CAS No.: 566914-00-9
Reference Standards
VCID: VC0163056
Molecular Formula: C18H26N2O2
Molecular Weight: 302.4 g/mol
| CAS No. | 566914-00-9 |
|---|---|
| Product Name | IL-1R Antagonist |
| Molecular Formula | C18H26N2O2 |
| Molecular Weight | 302.4 g/mol |
| IUPAC Name | N-[(2S)-3-methyl-1-oxo-1-pyrrolidin-1-ylbutan-2-yl]-3-phenylpropanamide |
| Standard InChI | InChI=1S/C18H26N2O2/c1-14(2)17(18(22)20-12-6-7-13-20)19-16(21)11-10-15-8-4-3-5-9-15/h3-5,8-9,14,17H,6-7,10-13H2,1-2H3,(H,19,21)/t17-/m0/s1 |
| Standard InChIKey | DAZSWUUAFHBCGE-KRWDZBQOSA-N |
| Isomeric SMILES | CC(C)[C@@H](C(=O)N1CCCC1)NC(=O)CCC2=CC=CC=C2 |
| SMILES | CC(C)C(C(=O)N1CCCC1)NC(=O)CCC2=CC=CC=C2 |
| Canonical SMILES | CC(C)C(C(=O)N1CCCC1)NC(=O)CCC2=CC=CC=C2 |
| Description | IL-1R antagonist is a peptide mimic of the myeloid differentiation primary response gene 88 (MyD88) that inhibits the interaction of MyD88 and changes the interaction of MyD88 and IL-1 receptor type I (IL-1RI). In mouse lymphocytes and thymoma EL4 cells, IL-1R antagonist (≥10 μM) inhibits IL-1β-activated phosphorylation of p38 MAP kinase, a process specifically mediated by disruption of IL-1RI/MyD88. However, it has no influence on LPS-mediated TLR4/MyD88 signaling in freshly isolated mouse lymphocytes (100 μM). IL-1R antagonist also attenuates IL-1β-induced fever (200 mg/kg) and Staphylococcal enterotoxin B (SEB)-induced pro-inflammatory cytokine production and toxicity in mice at doses between 2-6 mg. |
| Synonyms | AS-1;BB-loop mimic;TIR domain mimic |
| Reference | 1.Bartfai, T.,Behrens, M.M.,Gaidarova, S., et al. A low molecular weight mimic of the Toll/IL-1 receptor/resistance domain inhibits IL-1 receptor-mediated responses. Proc. Natl. Acad. Sci. USA 100(13), 7971-7976 (2003). |
| PubChem Compound | 10447660 |
| Last Modified | Nov 11 2021 |
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